Cas no 38789-75-2 (methyl 5-methoxypyrazine-2-carboxylate)

• Product Name: methyl 5-methoxypyrazine-2-carboxylate
• CAS No: 38789-75-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD18417636
• CID: 94514
• PubChem ID: 465070
• Update Time: 2025-04-18

methyl 5-methoxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-Pyrazinecarboxylic acid methyl ester
• 5-Methoxypyrazinecarboxylic acid methyl ester
• methyl 5-methoxypyrazine-2-carboxylate
• SCHEMBL13524601
• SY047438
• RB3230
• CHEMBL334283
• DTXSID10332768
• MFCD18417636
• FT-0645406
• AZXXFTKAVQJXCU-UHFFFAOYSA-N
• NS-01359
• AKOS016011964
• AMY20762
• Z1255434649
• CS-M3285
• EN300-109304
• Methyl5-methoxypyrazine-2-carboxylate
• 38789-75-2
• DB-069724

• MDL： MFCD18417636
• Inchi： 1S/C7H8N2O3/c1-11-6-4-8-5(3-9-6)7(10)12-2/h3-4H,1-2H3
• InChI Key： AZXXFTKAVQJXCU-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 259.9℃/760mmHg
• Flash Point: 111°C
• Refractive Index: 1.505
• PSA: 51.13000
• LogP: -0.04200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives